Cas no 939412-81-4 (2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate)

2,5-Dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate is a reactive ester derivative of 3-oxocyclobutane-1-carboxylic acid, commonly employed as a versatile intermediate in organic synthesis. Its activated ester moiety facilitates efficient coupling reactions, particularly in peptide and amide bond formation, offering high reactivity under mild conditions. The cyclobutanone scaffold provides a rigid, strained framework, useful for constructing complex molecular architectures. This compound is valued for its stability under standard handling conditions while remaining highly responsive to nucleophilic attack, making it suitable for selective functionalization. Its utility extends to pharmaceutical and materials science applications, where precise molecular modifications are critical.
2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate structure
939412-81-4 structure
Product Name:2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate
CAS No:939412-81-4
MF:C9H9NO5
MW:211.171462774277
CID:4660319
Update Time:2025-10-18

2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dioxopyrrolidin-1-yl 3-oxocyclobutanecarboxylate
    • (2,5-dioxopyrrolidin-1-yl) 3-oxocyclobutane-1-carboxylate
    • 3-oxo-cyclobutanecarboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester
    • 1-{[(3-Oxocyclobutyl)carbonyl]oxy}pyrrolidine-2,5-dione
    • 3-oxo-cyclobutanecarboxylic acid 2,5-dioxopyrrolidin-1-yl ester
    • 2,5-Dioxo-1-pyrrolidinyl 3-oxocyclobutanecarboxylate (ACI)
    • 2,5-Dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate
    • 3-Oxocyclobutanecarboxylic acid 2,5-dioxopyrrolidin-1-yl ester
    • 2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate
    • Inchi: 1S/C9H9NO5/c11-6-3-5(4-6)9(14)15-10-7(12)1-2-8(10)13/h5H,1-4H2
    • InChI Key: YSSHHKYKCKPLCN-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(=O)C1)ON1C(=O)CCC1=O

Computed Properties

  • Exact Mass: 211.04807239 g/mol
  • Monoisotopic Mass: 211.04807239 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 80.8
  • Molecular Weight: 211.17

2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate Pricemore >>

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2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  rt → 16 °C
1.2 Reagents: Dicyclohexylcarbodiimide Solvents: Ethyl acetate ;  7 min, 16 °C; 2 h, 45 °C
Reference
Preparation of imidazo[1,5-a]pyrazin-8-amine for use in combination therapy of cancers and cancer metastasis
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  rt → 16 °C
1.2 Reagents: Dicyclohexylcarbodiimide Solvents: Ethyl acetate ;  7 min, 16 °C; 2 h, 45 °C
Reference
Imidazo[1,5-a]pyrazin-8-amine in combined treatment with an EGFR kinase inhibitor and an agent that sensitizes tumor cells to the effects of EGFR kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  rt → 16 °C
1.2 Reagents: Dicyclohexylcarbodiimide Solvents: Ethyl acetate ;  7 h, 16 °C; 2 h, 45 °C
Reference
Substituted imidazopyrazines and imidazotriazines as ACK1 inhibitors and their preparation
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Isopropyl acetate ;  1 h, rt
Reference
Process for the preparation of substituted imidazo[1,5-a]pyrazines
, United States, , ,

2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate Raw materials

2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate Preparation Products

Additional information on 2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate

2,5-Dioxopyrrolidin-1-yl 3-Oxocyclobutane-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 939412-81-4, commonly referred to as 2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and biotechnology. In this article, we delve into the chemical structure, synthesis methods, applications, and latest research findings related to this compound.

The chemical structure of 2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate is characterized by a pyrrolidone ring fused with a cyclobutane moiety. The pyrrolidone ring contributes to the compound's stability and reactivity, while the cyclobutane ring introduces strain and unique electronic properties. This combination makes the compound an intriguing subject for studies in cyclic structures and strain-induced reactivity. Recent research has highlighted the potential of this compound in forming novel frameworks for drug delivery systems due to its ability to stabilize reactive intermediates.

From a synthetic perspective, the preparation of 2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the pyrrolidone ring through cyclization reactions, followed by the incorporation of the cyclobutane moiety. Researchers have explored various methodologies, including organocatalytic approaches and transition-metal-catalyzed reactions, to optimize the synthesis process. Notably, recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in pharmaceutical applications.

In terms of applications, 2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate has shown promise in several areas. Its ability to act as a versatile building block in organic synthesis has made it a valuable component in the construction of complex molecules. For instance, it has been employed in the synthesis of bioactive compounds with potential anticancer and antibacterial properties. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials and advanced polymers.

Recent studies have focused on understanding the biological activity of this compound. Researchers have investigated its interactions with cellular components and its potential as a modulator of key biochemical pathways. Preliminary results suggest that it may exhibit selective inhibition against certain enzymes, making it a potential lead compound for drug development.

Moreover, the compound's role in green chemistry has also been explored. Its use as a catalyst or solvent in environmentally friendly chemical processes is an area of active research. The development of sustainable synthesis routes for this compound aligns with global efforts to reduce chemical waste and promote eco-friendly practices.

In conclusion, 2,5-dioxopyrrolidin-1-yl 3-oxocyclobutane-1-carboxylate (CAS No. 939412-81-4) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, versatile reactivity, and promising applications make it a subject of continued interest for researchers worldwide. As advancements in synthetic methods and biological studies unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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